molecular formula C12H16ClNO3 B041909 Hydrocotarnine hydrochloride CAS No. 5985-55-7

Hydrocotarnine hydrochloride

Cat. No. B041909
CAS RN: 5985-55-7
M. Wt: 257.71 g/mol
InChI Key: RIRUUBOQEZYITM-UHFFFAOYSA-N
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Description

Hydrocotarnine belongs to the class of organic compounds known as tetrahydroisoquinolines . It is found in injections of oxycodone and hydrocotarnine, which contains 8 mg of oxycodone hydrochloride and 2 mg of hydrocotarnine hydrochloride .


Synthesis Analysis

Hydrocotarnine can be synthesized from noscapine via an oxidative degradation process in the presence of HNO3. Dehydration in the presence of trifluoroacetic acid (TFA) and subsequent reduction with NaBH4 produces hydrocotarnine .


Molecular Structure Analysis

The molecular formula of Hydrocotarnine is C12H15NO3 . Its molecular weight is 221.2524 .


Physical And Chemical Properties Analysis

Hydrocotarnine has a molecular weight of 221.2524 . More detailed physical and chemical properties are not available in the current literature.

properties

IUPAC Name

4-methoxy-6-methyl-7,8-dihydro-5H-[1,3]dioxolo[4,5-g]isoquinoline;hydrochloride
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InChI

InChI=1S/C12H15NO3.ClH/c1-13-4-3-8-5-10-12(16-7-15-10)11(14-2)9(8)6-13;/h5H,3-4,6-7H2,1-2H3;1H
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InChI Key

RIRUUBOQEZYITM-UHFFFAOYSA-N
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Canonical SMILES

CN1CCC2=CC3=C(C(=C2C1)OC)OCO3.Cl
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Molecular Formula

C12H16ClNO3
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DSSTOX Substance ID

DTXSID50208574
Record name Hydrocotarnine hydrochloride anhydrous
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Molecular Weight

257.71 g/mol
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Product Name

Hydrocotarnine hydrochloride

CAS RN

5985-55-7
Record name 1,3-Dioxolo[4,5-g]isoquinoline, 5,6,7,8-tetrahydro-4-methoxy-6-methyl-, hydrochloride (1:1)
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Record name Hydrocotarnine hydrochloride anhydrous
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Record name HYDROCOTARNINE HYDROCHLORIDE ANHYDROUS
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Retrosynthesis Analysis

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Citations

For This Compound
11
Citations
K Ito, Y Kubota, T Toda, S Suto, N Ikarashi… - Drug Metabolism and …, 2009 - Elsevier
The injectable form of oxycodone contains hydrocotarnine that is supposed to potentiate the analgesic effect of oxycodone with unknown mechanism(s). In this study, the effects of …
Number of citations: 9 www.sciencedirect.com
DB Clayson - Journal of the Chemical Society (Resumed), 1949 - pubs.rsc.org
… Hydrocotarnine hydrochloride was often precipitated towards the end of the reduction. Water (50 cc) was added, the solution filtered from the catalyst, and the base precipitated by …
Number of citations: 0 pubs.rsc.org
H Kokubun, M Fukawa, M Matoba, S Hoka… - Biological and …, 2007 - jstage.jst.go.jp
… The compound injections of oxycodone and hydrocotarnine contains 8 mg of oxycodone hydrochloride and 2 mg of hydrocotarnine hydrochloride. Hydrocotarnine is a non-narcotic …
Number of citations: 9 www.jstage.jst.go.jp
JJ Dobbie, A Lauder, CK Tinkler - Journal of the Chemical Society …, 1904 - pubs.rsc.org
… The spectra thus pbtained are in fact the spectra of mixtures of the two forms and can all be reproduced exactly by mixing together hydrocotarnine hydrochloride and cotarnine …
Number of citations: 1 pubs.rsc.org
H Cullumbine, TS Konop - Canadian Journal of Biochemistry …, 1959 - cdnsciencepub.com
The production of central excitation in the cat by various opium alkaloids, some synthetic analgesics, and related compounds has been studied. Dihydromorphinone, diamorphine, …
Number of citations: 5 cdnsciencepub.com
N Tsunoda, H Yoshimura - Xenobiotica, 1979 - Taylor & Francis
… Cotarnine chloride was donated by Takeda Chemical Industries, Ltd., Osaka, Japan, and hydrocotarnine hydrochloride was obtained from Sankyo Co., I,td., Tokyo, Japan. Meconine …
Number of citations: 43 www.tandfonline.com
T Komatsu, H Kokubun, A Suzuki… - Journal of pain & …, 2012 - Taylor & Francis
… of oxycodone injection in Japan differs from that of products in other countries, because it contains 8 mg of oxycodone hydrochloride and 2 mg of hydrocotarnine hydrochloride. …
Number of citations: 29 www.tandfonline.com
M Kawabata, K Kaneishi - American Journal of Hospice and …, 2013 - journals.sagepub.com
… The iOC contains 8 mg of oxycodone hydrochloride and 2 mg of hydrocotarnine hydrochloride in 1 mL solution. Hydrocotarnine, a non-narcotic opium alkaloid, was originally added in …
Number of citations: 39 journals.sagepub.com
KMK Hornemann, JM Neal… - Journal of …, 1972 - Wiley Online Library
… hydrochloride 0-Methylpellotine hydrochloride Hydrohydrast inine hydrochloride Salsolidine hydrochloride", Lophophorine hydrochloride" Hydrocotarnine hydrochloride Corvoalline …
Number of citations: 22 onlinelibrary.wiley.com
N Evers - 1926 - books.google.com
In preparing this work on" The Chemistry of Drugs," I have endeavoured to give a description of substances used in medicine from the standpoint of pure chemistrythat is to say, the book …
Number of citations: 9 www.google.com

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